Cas no 2137820-22-3 (tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine)

• Product Name: tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine
• CAS No: 2137820-22-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5609293
• PubChem ID: 165486414
• Update Time: 2025-06-09

tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2137820-22-3
• tert-butyl[(1-cyclopropyl-1H-imidazol-2-yl)methyl]amine
• EN300-843111
• tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine

• Inchi： 1S/C11H19N3/c1-11(2,3)13-8-10-12-6-7-14(10)9-4-5-9/h6-7,9,13H,4-5,8H2,1-3H3
• InChI Key： NUWTVGYPAJSJIM-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CNC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Additional information on tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine

Recent Advances in the Study of tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine (CAS: 2137820-22-3)

The compound tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine (CAS: 2137820-22-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine, which make it a promising candidate for the development of novel small-molecule therapeutics. The compound's imidazole core, coupled with the cyclopropyl and tert-butyl moieties, contributes to its distinct chemical properties and biological interactions. Researchers have explored its role as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and GPCR modulators.

One of the key areas of investigation has been the compound's potential as a scaffold for the development of kinase inhibitors. Preliminary in vitro studies have demonstrated its ability to interact with specific kinase domains, suggesting its utility in targeting diseases such as cancer and inflammatory disorders. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, with promising results indicating favorable drug-like characteristics.

Further research has explored the compound's application in the modulation of G protein-coupled receptors (GPCRs). Given the critical role of GPCRs in various physiological processes, the ability of tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine to interact with these receptors opens up new avenues for therapeutic intervention. Recent findings suggest that derivatives of this compound may exhibit selectivity for specific GPCR subtypes, potentially reducing off-target effects.

In conclusion, tert-butyl(1-cyclopropyl-1H-imidazol-2-yl)methylamine (CAS: 2137820-22-3) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical applications.